molecular formula C19H20N2OS B8661314 N-(sec-Butyl)-N-methyl-1-(thiophen-2-yl)isoquinoline-3-carboxamide CAS No. 89242-39-7

N-(sec-Butyl)-N-methyl-1-(thiophen-2-yl)isoquinoline-3-carboxamide

Cat. No.: B8661314
CAS No.: 89242-39-7
M. Wt: 324.4 g/mol
InChI Key: NIJJHLBYXZSJPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(sec-Butyl)-N-methyl-1-(thiophen-2-yl)isoquinoline-3-carboxamide is a useful research compound. Its molecular formula is C19H20N2OS and its molecular weight is 324.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89242-39-7

Molecular Formula

C19H20N2OS

Molecular Weight

324.4 g/mol

IUPAC Name

N-butan-2-yl-N-methyl-1-thiophen-2-ylisoquinoline-3-carboxamide

InChI

InChI=1S/C19H20N2OS/c1-4-13(2)21(3)19(22)16-12-14-8-5-6-9-15(14)18(20-16)17-10-7-11-23-17/h5-13H,4H2,1-3H3

InChI Key

NIJJHLBYXZSJPD-UHFFFAOYSA-N

Canonical SMILES

CCC(C)N(C)C(=O)C1=CC2=CC=CC=C2C(=N1)C3=CC=CS3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Operations are carried out as for Example 7, starting from 3 g of 1-(2-thienyl) isoquinoline 3-carboxylic acid, 1.73 g of triethylamine, 1.86 g of ethyl chloroformate and 1.69 g of N-methyl 2-butanamine in 150 ml of chloroform. 2.5 g of N-methyl N-(1-methyl propyl) 1-(2-thienyl) isoquinoline 3-carboxamide, melting at 146° C. are obtained.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
1.73 g
Type
reactant
Reaction Step Two
Quantity
1.86 g
Type
reactant
Reaction Step Three
Quantity
1.69 g
Type
reactant
Reaction Step Four
Quantity
150 mL
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.